Cas no 38747-00-1 (Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate)

• Product Name: Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate
• CAS No: 38747-00-1
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 5691434
• PubChem ID: 359722
• Update Time: 2025-06-11

Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3 -(p-chlorophenyl)-3-cyanopyruvate
• ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate
• ethyl3-(4-chlorophenyl)-3-cyano-2-oxopropanoate
• CHEMBL1982682
• NSC-621168
• 38747-00-1
• SCHEMBL1097300
• CXPKQEMUHZDENZ-UHFFFAOYSA-N
• NCI60_006168
• NSC621168
• ethyl 3-(p-chlorophenyl)-3-cyanopyruvate
• ethyl 3-cyano-3-(p-chlorophenyl)-pyruvate
• Benzenepropanoic acid, 4-chloro-β-cyano-α-oxo-, ethyl ester
• Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)11(15)10(7-14)8-3-5-9(13)6-4-8/h3-6,10H,2H2,1H3
• InChI Key： CXPKQEMUHZDENZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Melting Point: 140 °C(Solv: toluene (108-88-3))
• Boiling Point: 371.8±37.0 °C(Predicted)

Additional information on Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate

Recent Advances in the Study of Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate (CAS: 38747-00-1)

Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate (CAS: 38747-00-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have focused on its role in the development of novel therapeutic agents, including antimicrobial, anticancer, and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and potential biological activities.

One of the most significant advancements in the study of Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate is its application in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the preparation of pyrazole and pyrimidine derivatives, which exhibit promising antimicrobial properties. The study reported that these derivatives showed potent activity against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells.

Another area of interest is the compound's potential as an anticancer agent. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate could inhibit the growth of certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analysis.

In addition to its pharmaceutical applications, Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate has also been investigated for its role in agrochemicals. A recent study in the Journal of Agricultural and Food Chemistry highlighted its use in the synthesis of novel pesticides with improved efficacy and reduced environmental impact. The study found that these pesticides exhibited strong activity against common crop pests while being biodegradable and non-toxic to beneficial insects.

Despite these promising findings, challenges remain in the large-scale production and optimization of Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate-based compounds. Issues such as yield optimization, purification techniques, and scalability need to be addressed to facilitate their commercial application. Future research directions may include the development of more efficient synthetic routes and the exploration of additional biological activities.

In conclusion, Ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate (CAS: 38747-00-1) continues to be a valuable compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a promising candidate for further research and development. Ongoing studies are expected to uncover new applications and improve existing methodologies, paving the way for innovative therapeutic and agrochemical solutions.